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Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528

Essential Safety and Handling Guide for Dimethyl 5-
methylisophthalate

Disclaimer: A specific Safety Data Sheet (SDS) for Dimethyl 5-methylisophthalate (CAS No.
17649-58-0) was not located. The following guidance is based on the available safety
information for the closely related compound, Dimethyl isophthalate (CAS No. 1459-93-4).
Researchers should handle Dimethyl 5-methylisophthalate with caution and adhere to the
safety protocols outlined below as a minimum standard. A thorough risk assessment should be
conducted before use.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Dimethyl 5-methylisophthalate. It
outlines the necessary personal protective equipment (PPE), safe handling procedures, and
disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Dimethyl 5-methylisophthalate, based on the safety data for Dimethyl isophthalate.
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Protection Type

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical safety goggles or a
face shield worn over safety

glasses.

Must meet OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1] A face
shield is recommended when

there is a risk of splashing.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab

coat.

Inspect gloves before use.
Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

Respiratory Protection

Generally not required under
normal use with adequate

ventilation.

If dust is generated or
ventilation is inadequate, a
NIOSH/MSHA approved

respirator may be necessary.

[2]

Footwear

Closed-toe shoes.

Shoes must cover the entire

foot.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Engineering Controls

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust or vapors.[2]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[2]

Handling Procedures

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]
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e Avoid Inhalation: Do not breathe dust or vapors.[2]

e Grounding: For larger quantities, ground all equipment containing the material to prevent
static discharge.

e Hygiene: Wash hands thoroughly after handling.[1]

Storage Requirements

» Container: Keep the container tightly closed.
o Conditions: Store in a cool, dry, and well-ventilated place.
e Incompatibilities: Keep away from strong oxidizing agents.[2]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Classification

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste. Consult local, regional, and national hazardous waste regulations for
complete and accurate classification.[1]

Disposal Method

o Unused Material: Dispose of contents and container to an approved waste disposal plant.[1]

o Empty Containers: Do not reuse empty containers. Dispose of them in accordance with
federal, state, and local regulations.

e Environmental Precautions: Do not allow the product to enter drains.[1]

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek medical attention.
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Exposure Type

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing

and shoes. Get medical attention.[1]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
attention.[1]

Do NOT induce vomiting. If conscious and alert,

Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical attention.[1]

Workflow for Safe Handling of Dimethyl 5-

methylisophthalate
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Safe Handling and Disposal Workflow for Dimethyl 5-methylisophthalate
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Caption: Workflow for the safe handling and disposal of Dimethyl 5-methylisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b100528?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC356440100&countryCode=US&language=en
https://www.benchchem.com/product/b100528#personal-protective-equipment-for-handling-dimethyl-5-methylisophthalate
https://www.benchchem.com/product/b100528#personal-protective-equipment-for-handling-dimethyl-5-methylisophthalate
https://www.benchchem.com/product/b100528#personal-protective-equipment-for-handling-dimethyl-5-methylisophthalate
https://www.benchchem.com/product/b100528#personal-protective-equipment-for-handling-dimethyl-5-methylisophthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

